Cas no 1243398-75-5 (3-Cyclopropoxy-5-fluoroaniline)
3-Cyclopropoxy-5-fluoroaniline Chemical and Physical Properties
Names and Identifiers
-
- EN300-1294738
- MB65988
- 1243398-75-5
- 3-CYCLOPROPOXY-5-FLUOROANILINE
- Benzenamine, 3-(cyclopropyloxy)-5-fluoro-
- 3-Cyclopropoxy-5-fluoroaniline
-
- Inchi: 1S/C9H10FNO/c10-6-3-7(11)5-9(4-6)12-8-1-2-8/h3-5,8H,1-2,11H2
- InChI Key: KPRAAESBWLSIHS-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)OC1CC1)N
Computed Properties
- Exact Mass: 167.074642105g/mol
- Monoisotopic Mass: 167.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 1.293±0.06 g/cm3(Predicted)
- Boiling Point: 277.1±20.0 °C(Predicted)
- pka: 3.20±0.10(Predicted)
3-Cyclopropoxy-5-fluoroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1294738-0.05g |
3-cyclopropoxy-5-fluoroaniline |
1243398-75-5 | 0.05g |
$1091.0 | 2023-06-06 | ||
| Enamine | EN300-1294738-0.1g |
3-cyclopropoxy-5-fluoroaniline |
1243398-75-5 | 0.1g |
$1144.0 | 2023-06-06 | ||
| Enamine | EN300-1294738-0.25g |
3-cyclopropoxy-5-fluoroaniline |
1243398-75-5 | 0.25g |
$1196.0 | 2023-06-06 | ||
| Enamine | EN300-1294738-0.5g |
3-cyclopropoxy-5-fluoroaniline |
1243398-75-5 | 0.5g |
$1247.0 | 2023-06-06 | ||
| Enamine | EN300-1294738-1.0g |
3-cyclopropoxy-5-fluoroaniline |
1243398-75-5 | 1g |
$1299.0 | 2023-06-06 | ||
| Enamine | EN300-1294738-2.5g |
3-cyclopropoxy-5-fluoroaniline |
1243398-75-5 | 2.5g |
$2548.0 | 2023-06-06 | ||
| Enamine | EN300-1294738-5.0g |
3-cyclopropoxy-5-fluoroaniline |
1243398-75-5 | 5g |
$3770.0 | 2023-06-06 | ||
| Enamine | EN300-1294738-10.0g |
3-cyclopropoxy-5-fluoroaniline |
1243398-75-5 | 10g |
$5590.0 | 2023-06-06 | ||
| Enamine | EN300-1294738-50mg |
3-cyclopropoxy-5-fluoroaniline |
1243398-75-5 | 50mg |
$888.0 | 2023-09-30 | ||
| Enamine | EN300-1294738-100mg |
3-cyclopropoxy-5-fluoroaniline |
1243398-75-5 | 100mg |
$930.0 | 2023-09-30 |
3-Cyclopropoxy-5-fluoroaniline Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3-Cyclopropoxy-5-fluoroaniline
Professional Introduction to Compound with CAS No 1243398-75-5 and Product Name 3-Cyclopropoxy-5-fluoroaniline
Compound with the CAS number 1243398-75-5 and the product name 3-Cyclopropoxy-5-fluoroaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a cyclopropyl group and a fluoro substituent in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.
The 3-Cyclopropoxy-5-fluoroaniline moiety is particularly noteworthy for its ability to modulate biological pathways through precise interactions with target enzymes and receptors. Recent studies have highlighted the compound's role in inhibiting certain enzymes involved in inflammatory responses, making it a promising candidate for the development of novel anti-inflammatory agents. The cyclopropyl group, in particular, has been shown to enhance binding affinity by stabilizing the transition state of enzyme-substrate complexes, thereby improving the efficacy of potential therapeutic interventions.
In the realm of drug discovery, 3-Cyclopropoxy-5-fluoroaniline has been extensively studied for its pharmacokinetic properties. The fluoro substituent, known for its metabolic stability and ability to enhance lipophilicity, contributes to the compound's favorable pharmacokinetic profile. This characteristic is crucial for ensuring that the drug remains active in the body long enough to exert its therapeutic effects. Additionally, the cyclopropyl group's rigid structure aids in maintaining the compound's stability under various physiological conditions, further enhancing its potential as a lead compound.
Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 3-Cyclopropoxy-5-fluoroaniline with various biological targets with high accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity for several key enzymes implicated in cancer progression. These findings suggest that 3-Cyclopropoxy-5-fluoroaniline could serve as a scaffold for developing novel anticancer agents. Furthermore, its ability to cross the blood-brain barrier has opened up possibilities for treating neurological disorders.
The synthesis of 3-Cyclopropoxy-5-fluoroaniline involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropoxy group at the 3-position and the fluoro substituent at the 5-position necessitates careful selection of reagents and catalysts. Recent innovations in synthetic methodologies have streamlined this process, making it more efficient and scalable. These advancements have not only facilitated the production of 3-Cyclopropoxy-5-fluoroaniline but also paved the way for synthesizing analogs with tailored properties.
One of the most exciting applications of 3-Cyclopropoxy-5-fluoroaniline is in the development of targeted therapies for chronic diseases such as diabetes and autoimmune disorders. Preclinical studies have demonstrated that this compound can modulate insulin sensitivity and reduce inflammation, offering a potential treatment strategy for patients with these conditions. The unique combination of structural features in 3-Cyclopropoxy-5-fluoroaniline allows it to interact with multiple targets simultaneously, providing a holistic approach to disease treatment.
The role of 3-Cyclopropoxy-5-fluoroaniline in drug development is further underscored by its potential as an intermediate in synthesizing more complex molecules. Researchers have leveraged its structural framework to create derivatives with enhanced pharmacological properties. These derivatives are being tested in various preclinical models to evaluate their efficacy and safety profiles. The versatility of 3-Cyclopropoxy-5-fluoroaniline as a building block underscores its importance in modern medicinal chemistry.
As our understanding of biological systems continues to evolve, so does our appreciation for compounds like 3-Cyclopropoxy-5-fluoroaniline. The integration of cutting-edge technologies such as artificial intelligence and machine learning has revolutionized drug discovery, enabling faster identification and optimization of lead compounds. 3-Cyclopropoxy-5-fluoroaniline stands out as a prime example of how structural innovation can lead to breakthroughs in therapeutic intervention.
In conclusion, compound with CAS No 1243398-75-5 and product name 3-Cyclopropoxy-5-fluoroaniline represents a significant milestone in pharmaceutical chemistry. Its unique structural features, coupled with promising preclinical results, position it as a valuable asset in the quest for novel therapeutic agents. As research progresses, we can expect to see even more applications emerge, further solidifying its role as a cornerstone in modern drug development.
1243398-75-5 (3-Cyclopropoxy-5-fluoroaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)